Cas no 188861-58-7 (Ethyl isoquinoline-6-carboxylate)
Ethyl isoquinoline-6-carboxylate Properties
Names and Identifiers
-
- Ethyl isoquinoline-6-carboxylate
- Ethyl 6-Isoquinolinecarboxylate
- N'-(6-chloropyridazin-3-yl)-N,N-dimethylmethanimidamide
- 6-Isoquinolinecarboxylic acid, ethyl ester
- 6810AJ
- SY022492
- AM803426
- AX8220781
- +Expand
-
- MFCD18416669
- XZSXCFWWZHTJMU-UHFFFAOYSA-N
- 1S/C12H11NO2/c1-2-15-12(14)10-3-4-11-8-13-6-5-9(11)7-10/h3-8H,2H2,1H3
- O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C2C([H])=NC([H])=C([H])C=2C=1[H])=O
Computed Properties
- 184.05200
- 0
- 3
- 3
- 15
- 230
- 2.5
- 39.2
Experimental Properties
- 1.35140
- 41.38000
Ethyl isoquinoline-6-carboxylate Security Information
- H302-H315-H319-H335
- P261-P305+P351+P338
- Sealed in dry,Room Temperature
- Warning
Ethyl isoquinoline-6-carboxylate Customs Data
- 2933499090
-
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl isoquinoline-6-carboxylate Price
Ethyl isoquinoline-6-carboxylate Related Literature
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Ya-Fei Han,Yang Li,Xuan-Hui Ouyang,Ming Hu,Jing-Hao Qin,Ze Tan,Jin-Heng Li Org. Chem. Front. 2023 10 1173
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